5-[3-(Phenylmethoxy)phenylmethyl-ene]-2,4-thiazolidinedione

• Molecular Formula: C17H13NO3S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 5-[(3-phenylmethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H13NO3S/c19-16-15(22-17(20)18-16)10-13-7-4-8-14(9-13)21-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,18,19,20)
• InChI Key: OSAMFBBKHJZYDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C=C3C(=O)NC(=O)S3

Description

5-[3-(Phenylmethoxy)phenylmethyl-ene]-2,4-thiazolidinedione is a useful research compound. Its molecular formula is C17H13NO3S and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-benzyloxybenzaldehyde (42.45 g, 200 mmol), 2,4-thiazolidinedione (23.43 g, 200.0 mmol), and piperidine (2 g) in 150 ml pyridine was refluxed for 16 h. The mixture was concentrated in vacuo, and the residue was triturated with 500 ml hot benzene, filtered, and the filtrate left standing at room temperature for two days. The resulting crystals were collected by filtration, washed with petroleum ether, and dried to give the product in 100% yield; mp 233-235° C.; IR (nujol): 1741, 1688 (CO) cm-1 ; NMR (DMSOd6TMS): δ5.19 (s, 2H, ArCH2), 7.15-7.25 (m, 3H), 7.3-7.5 (m, 6H), 7.73 (s, 1H, C=CH); Anal calcd for C17H13NO3, MW 311.36: C, 65.58; H, 4.21; N, 4.50; S, 10.30. Found: C, 65.53; H, 3.91; N, 4.52; S, 10.30. Mass spec m/e 312(M+1).